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Compound of Interest

Compound Name: RTI-13951-33

Cat. No.: B610583

For Researchers, Scientists, and Drug Development Professionals

Introduction

RTI-13951-33 is a potent, selective, and brain-penetrant agonist for the orphan G protein-
coupled receptor 88 (GPR88).[1] GPR88 is a Gai/o-coupled receptor highly expressed in the
striatum, a key region implicated in reward, motivation, and motor control.[2][3] Preclinical
studies have demonstrated the potential of RTI-13951-33 as a pharmacological tool to
investigate GPR88 function and as a lead compound for therapeutic development, particularly
for alcohol use disorder (AUD).[2][4] This document provides detailed application notes and
protocols for the in vivo administration and dosage of RTI-13951-33 based on published
preclinical research.

Mechanism of Action

RTI-13951-33 acts as an agonist at the GPR88 receptor. As GPR88 is coupled to the Gai/o
signaling pathway, its activation by RTI-13951-33 is presumed to inhibit neuronal activity.[2]
This mechanism is central to its observed effects on reducing alcohol consumption and seeking
behaviors. The specificity of RTI-13951-33 has been confirmed in studies using Gpr88
knockout mice, where the compound's effects on alcohol-related behaviors were absent.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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